Cas no 101670-68-2 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide)
101670-68-2 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide
CAS No:101670-68-2
MF:C17H16N4O4
MW:340.333343505859
CID:154400
PubChem ID:58713
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide
- N'-benzyl-5-methyl-N'-(5-methyl-1,2-oxazole-3-carbonyl)-1,2-oxazole-3-carbohydrazide
- 1-(Benzyl)-1.2-bis< 5-methyl-3-isoxazolylcarbonyl> -hydrazin
- 1-Benzyl-1,2-bis(5-methyl-3-isoxazolylcarbonyl)hydrazine
- 3-Isoxazolecarboxylic acid, 5-methyl-, 2-benzyl-2-(5-methyl-3-isoxazolylcarbonyl)hydrazide
- AC1L1PLP
- BRN 0846249
- LS-86610
- N-benzyl-5-methyl-N'-[(5-methyl-1,2-oxazol-3-yl)carbonyl]-1,2-oxazole-3-carbohydrazide
- N-benzyl-N,N'-bis-(5-methyl-isoxazole-3-carbonyl)-hydrazine
- DTXSID20144112
- 101670-68-2
-
- Inchi: 1S/C17H16N4O4/c1-11-8-14(19-24-11)16(22)18-21(10-13-6-4-3-5-7-13)17(23)15-9-12(2)25-20-15/h3-9H,10H2,1-2H3,(H,18,22)
- InChI Key: FVTKCSCDMPLVTQ-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(N(CC2C=CC=CC=2)NC(C2C=C(C)ON=2)=O)=O)=N1
Computed Properties
- Exact Mass: 340.11728
- Monoisotopic Mass: 340.11715500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 101.47
3-Isoxazolecarboxylicacid, 5-methyl-, 2-[(5-methyl-3-isoxazolyl)carbonyl]-1-(phenylmethyl)hydrazide Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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